Cas no 2418651-05-3 (3-[5-Chloro-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]pyridine)

• Product Name: 3-[5-Chloro-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]pyridine
• CAS No: 2418651-05-3
• MF: C₁₉H₁₉ClN₄O
• MW: 354.833362817764
• CID: 5359476
• Update Time: 2025-06-08

3-[5-Chloro-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]pyridine Chemical and Physical Properties

Names and Identifiers

• Z4283820625
• 3-[5-chloro-2-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]pyridine
• 3-[5-Chloro-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]pyridine

• Inchi： 1S/C19H19ClN4O/c1-23-10-14(8-22-23)11-24-12-17(24)13-25-19-5-4-16(20)7-18(19)15-3-2-6-21-9-15/h2-10,17H,11-13H2,1H3
• InChI Key： XBBVDXRALOYDQI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C=NC=CC=1)OCC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• XLogP3: 2.8
• Topological Polar Surface Area: 43

Additional information on 3-[5-Chloro-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]pyridine

Introduction to 3-[5-Chloro-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]pyridine (CAS No. 2418651-05-3)

3-[5-Chloro-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]pyridine, identified by its CAS number 2418651-05-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core appended with a phenyl ring modified by a chloro substituent and an aziridinyl moiety. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The structural complexity of 3-[5-Chloro-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]pyridine arises from its multi-layered architecture. The pyridine ring, a common scaffold in many bioactive molecules, serves as the central core. Attached to this ring is a phenyl group, which is further functionalized with a chloro substituent at the 5-position. This chloro group can participate in various chemical interactions, enhancing the compound's reactivity and potential binding affinity to biological targets.

Of particular interest is the presence of an aziridinyl group linked to the phenyl ring through a methoxy bridge. The aziridinyl moiety is a strained three-membered ring containing two nitrogen atoms, which can undergo ring-opening reactions to form new chemical bonds. This reactivity makes it an excellent tool for designing molecules that can interact with specific biological targets in a controlled manner. Additionally, the methoxy group provides another point of interaction and can influence the overall solubility and metabolic stability of the compound.

The incorporation of a 1-methylpyrazol-4-ylmethyl group further diversifies the structural features of this compound. Pyrazole derivatives are well-known for their biological activity and have been widely explored in drug discovery due to their ability to modulate various biological pathways. The methyl group attached to the pyrazole ring adds another layer of complexity, potentially affecting the compound's pharmacokinetic properties and interactions with biological targets.

In recent years, there has been growing interest in developing small molecule inhibitors that target kinases, which are enzymes involved in numerous cellular processes and are often dysregulated in diseases such as cancer. The structural features of 3-[5-Chloro-2-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]pyridine, particularly its ability to interact with aziridine-based kinase inhibitors, positions it as a potential lead compound for further development. Several studies have highlighted the utility of aziridine-containing molecules in targeting kinases by forming covalent bonds with key residues in the enzyme's active site.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro substituent on the phenyl ring typically involves electrophilic aromatic substitution reactions, while the attachment of the aziridinyl group requires precise control over reaction conditions to avoid unwanted side products. The methoxy bridge connecting the aziridinyl group to the phenyl ring is likely formed through nucleophilic substitution reactions, where careful selection of reagents and solvents is crucial for achieving optimal results.

The pharmacological evaluation of 3-[5-Chloro-2-[[1-(1-methylpyrazol-4-yli)methyl]aziridin-2-ylmethoxy]phenyl]pyridine has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential inhibitory activity against various kinases, with particular interest in those involved in cancer pathways. These studies often involve enzyme assays where the compound's ability to inhibit kinase activity is measured using specific substrates and detection methods.

In vivo studies provide additional insights into the compound's pharmacokinetic properties and potential therapeutic effects. These studies typically involve administering the compound to animal models and monitoring its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Positive results from these studies can pave the way for further development and clinical trials.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and molecular biology techniques. The ability to design and synthesize complex molecules like 3-[5-Chloro-2-[[(1-methylpyrazol)-4-yli)methoxy]-phenyl]-pyridine underscores the progress made in these fields over recent decades. As our understanding of biological pathways continues to expand, so does our capacity to develop targeted therapies that address specific disease mechanisms.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into effective treatments for patients worldwide. As new data emerges from both preclinical and clinical studies, we can expect further refinements in our understanding of this compound's potential applications.